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Compound of Interest

Compound Name: 1-Azabicyclo[2.2.2]octane-3-thiol
CAS No.: 4595-82-8
Cat. No.: B8270513
Get Quote
. J

Executive Summary

3-Mercaptoquinuclidine (CAS 4595-82-8), also known as 1-azabicyclo[2.2.2]octane-3-thiol, is
a bicyclic heterocyclic building block critical in the synthesis of muscarinic receptor agonists
(e.g., Cevimeline) and radiopharmaceuticals. Its structure combines a highly basic tertiary
amine (bridgehead nitrogen) with a nucleophilic thiol group.

This dual functionality presents unique characterization challenges:

» Oxidative Instability: The thiol moiety is prone to rapid dimerization to the disulfide (3,3'-
diquinuclidinyl disulfide) upon exposure to air.

o Hygroscopicity: As a free base, it is often an oil or low-melting solid; as a hydrochloride salt,
it is a hygroscopic solid.

» pH-Dependent Solubility: The protonation state of the nitrogen (pKa ~9-10) drastically alters
solubility and chromatographic retention.
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This guide provides a robust framework for the synthesis, purification, and analytical validation
of CAS 4595-82-8, moving beyond generic data to address specific handling protocols required
for this air-sensitive intermediate.

Molecular Identity & Physicochemical Profile[1][2][3]

Property Specification Notes

Synonyms: Quinuclidine-3-
Chemical Name 3-Mercaptoquinuclidine thiol; 1-

Azabicyclo[2.2.2]octane-3-thiol

Refers to the free base

CAS Number 4595-82-8 (racemic). Salts have distinct
CASs.
Molecular Formula C7H13NS
Molecular Weight 143.25 g/mol
Colorless oil (Free Base) / Free base oxidizes to yellow
Appearance . . ;
White solid (HCI Salt) upon standing.

Usually supplied as a

racemate. Enantiomers

Chirality C3is a stereocenter o
((R)/(S)) are distinct
pharmacophores.
- Water, Methanol, Ethanol, High water solubility due to
Solubility ] ) )
Chloroform amine functionality.
i ] ) The amine is protonated at
pKa (Predicted) ~9.8 (Amine), ~10.2 (Thiol)

physiological pH.

Synthesis & Impurity Profiling

The synthesis of 3-mercaptoquinuclidine typically proceeds via the activation of 3-quinuclidinol
(CAS 1619-34-7). The direct conversion is preferred to avoid the handling of toxic thionating
agents required for ketone reduction routes.

Synthetic Pathway (DOT Visualization)
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The following diagram outlines the standard conversion from the alcohol to the thiol via a
thioacetate intermediate, highlighting critical control points for impurities.

Click to download full resolution via product page

Figure 1: Synthetic route from 3-quinuclidinol to 3-mercaptoquinuclidine via thioacetate
displacement. Note the inversion of configuration at C3 during the SN2 step if starting with a
chiral alcohol.

Critical Impurities

e 3-Quinuclidinol (Starting Material): Result of incomplete activation or hydrolysis of the
mesylate.

o 3,3-Diquinuclidinyl Disulfide: The oxidative dimer. This is the most common impurity. It
appears as a doubled mass in MS (m/z ~284) and shows distinct NMR shifts.

e Elimination Products: 2,3-Dehydroquinuclidine may form if heating is excessive during the
substitution step.

Analytical Characterization Strategy
Nuclear Magnetic Resonance (NMR)

NMR is the primary tool for structural verification. The shift of the methine proton at position 3
(H-3) is diagnostic.

o Solvent Selection: D20 or CDsOD is recommended. In CDCls, the free base may aggregate
or react with traces of acid in the solvent.

e Diagnostic Shifts (*H NMR, 400 MHz, D20):

o H-3 (Methine): The proton alpha to the thiol appears upfield (~3.0 - 3.3 ppm) compared to
the alcohol precursor (~4.0 ppm).
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o Bridgehead Protons: Multiplets in the 2.8-3.5 ppm range.

o Disulfide Check: If oxidized, the H-3 signal often broadens or shifts slightly downfield due
to the electron-withdrawing nature of the disulfide bond.

Mass Spectrometry (MS)

« lonization: Electrospray lonization (ESI) in Positive Mode (ESI+).
e Target lon: [M+H]* = 144.1 m/z.
o Dimer Check: Monitor for [2M+H]* at ~287 m/z or the disulfide [M-S-S-M + H]* at ~285 m/z.

o Fragmentation: Loss of Hz2S (neutral loss of 34 Da) is a common fragmentation pathway,
yielding a characteristic fragment at m/z 110.

HPLC Method for Purity & Thiol Content

Standard reverse-phase HPLC can be challenging due to the basic nitrogen (tailing) and the
active thiol.

Recommended Protocol:

e Column: C18 with high carbon load and end-capping (e.g., Waters XBridge or Phenomenex
Gemini) to resist high pH, OR a standard C18 at low pH.

o Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in Water (Keeps thiol protonated and
suppresses amine tailing).

e Mobile Phase B: Acetonitrile.

e Detection: UV at 210 nm (weak absorbance) or ELSD/CAD (preferred due to lack of
chromophore).

» Derivatization (Optional but Recommended): Pre-column derivatization with Ellman’s
Reagent (DTNB) allows for specific detection of the free thiol at 412 nm, completely
separating it from non-thiol impurities.
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Handling & Stabilization Protocol

The "Self-Validating System" for handling CAS 4595-82-8 involves creating an environment
that actively prevents its primary degradation mode (oxidation).

The "Inert-First" Workflow

o Storage: Store strictly under Argon or Nitrogen at -20°C.

o Salt Formation: Convert the free base to the Hydrochloride (HCI) or Fumarate salt
immediately after synthesis. The salt form is significantly more resistant to oxidation than the
free base.

» Solution Handling: Degas all buffers/solvents with Nitrogen sparging for 15 minutes before
dissolving the compound.

Analytical Decision Tree

Use this logic flow to determine the quality of a batch before use in critical experiments.
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Sample: CAS 4595-82-8

Visual Inspection:
Is it yellow?

No (White/Colorless)
Ellman's Test:
Is Free Thiol > 95%7?
LC-MS Analysis:
Peak at m/z 2857

&D;mer present)
Action: Proceed with Action: Reduce with
Experiment DTT/TCEP then Purify

Click to download full resolution via product page

Figure 2: Quality Control Decision Tree for 3-Mercaptoquinuclidine. Yellow discoloration is the
first indicator of extensive oxidation.

Functional Applications in Drug Development

The quinuclidine motif mimics the cationic head of acetylcholine, making this scaffold
invaluable in neuropharmacology.

¢ Muscarinic Agonists: The thiol allows for the attachment of sulfur-containing heterocycles
(e.g., thiadiazoles, oxathiolanes) found in M1/M3 agonists for Alzheimer's and Sjogren's
syndrome.

» Radiotracers: The N-C-C-SH motif acts as a bidentate ligand for Technetium-99m (Tc-99m)
and Rhenium-188, used in brain imaging agents that require blood-brain barrier permeability.
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e Gold Nanoparticle Functionalization: The thiol group forms strong Au-S bonds, allowing the
quinuclidine moiety to be displayed on gold surfaces for biosensing applications targeting
acetylcholine esterase (AChE).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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